Cas no 1691847-37-6 (1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol
• CAS No: 1691847-37-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6372980
• PubChem ID: 108388235
• Update Time: 2025-11-02

1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol
• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethane-1,2-diol
• EN300-1678637
• 1691847-37-6

• Inchi： 1S/C8H14N2O2/c1-6(2)10-4-7(3-9-10)8(12)5-11/h3-4,6,8,11-12H,5H2,1-2H3
• InChI Key： HNULCUGHCMNCMB-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol

1-1-(Propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol (CAS No. 1691847-37-6): A Comprehensive Overview

1-1-(Propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol (CAS No. 1691847-37-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to as a pyrazole derivative, features a propan-2-yl group attached to a pyrazole ring, further modified with an ethane-1,2-diol moiety. Its molecular formula and precise structure make it a subject of interest for researchers and industrial applications alike.

The chemical properties of 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol are largely defined by its functional groups. The presence of both hydroxyl groups and a pyrazole ring contributes to its polarity and reactivity, making it suitable for a range of synthetic and catalytic processes. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. Its CAS number 1691847-37-6 is often used as a unique identifier in scientific literature and patent databases.

One of the most compelling aspects of 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol is its versatility. In the pharmaceutical industry, this compound has been investigated for its potential role in drug development. The pyrazole core is a common motif in many bioactive molecules, and the addition of the diol functionality opens up possibilities for further derivatization. Recent studies have highlighted its utility in creating novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial treatments. The compound's CAS 1691847-37-6 is frequently cited in research papers focusing on these applications.

Beyond pharmaceuticals, 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol has found use in material science. Its ability to act as a ligand or building block in polymer synthesis has been explored, with promising results in creating advanced materials with tailored properties. The hydroxyl groups provide sites for cross-linking, which can enhance the mechanical and thermal stability of resulting polymers. This has led to increased interest from industries focused on high-performance coatings, adhesives, and composites.

The synthesis of 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol typically involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Modern synthetic approaches emphasize efficiency and sustainability, aligning with current trends in green chemistry. Researchers are continually optimizing these methods to improve yields and reduce environmental impact, making the production of CAS 1691847-37-6 more accessible for industrial applications.

Analytical characterization of 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol employs standard techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for its various applications. The detailed understanding of its molecular geometry, facilitated by its CAS number 1691847-37-6, has contributed to rational design strategies in multiple fields of chemistry.

From a commercial perspective, the market for 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol is evolving. While still considered a specialty chemical, growing recognition of its potential has led to increased availability from chemical suppliers worldwide. The compound's CAS 1691847-37-6 serves as a key reference for procurement and regulatory compliance. Current pricing trends reflect its niche status but suggest potential for broader adoption as applications expand.

Safety considerations for handling 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. The compound's CAS number 1691847-37-6 provides access to detailed safety data sheets for specific handling instructions.

Looking to the future, research directions for 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol appear promising. Its structural features make it a candidate for exploration in emerging fields such as supramolecular chemistry and nanotechnology. The compound's pyrazole-diol combination offers unique opportunities for molecular recognition and self-assembly applications. As synthetic methodologies advance, we can anticipate new derivatives and applications for this versatile molecule identified by CAS 1691847-37-6.

In conclusion, 1-1-(propan-2-yl)-1H-pyrazol-4-ylethane-1,2-diol represents an interesting case study in modern chemical innovation. From its fundamental properties to its diverse potential applications, this compound continues to attract scientific and industrial interest. Researchers and professionals looking for detailed information can reliably reference its CAS number 1691847-37-6 to access a growing body of literature and commercial resources related to this distinctive chemical entity.